(1S)-1-[(2S)-oxolan-2-yl]ethanamine

• IUPAC Name: (1S)-1-[(2S)-oxolan-2-yl]ethanamine
• InChI: InChI=1S/C6H13NO/c1-5(7)6-3-2-4-8-6/h5-6H,2-4,7H2,1H3/t5-,6-/m0/s1
• InChI Key: WRDLTPMUGXTIAM-WDSKDSINSA-N
• Canonical SMILES: CC(C1CCCO1)N
• Isomeric SMILES: C[C@@H]([C@@H]1CCCO1)N
• Molecular Formula: C6H13NO
• Molecular Weight: 115.17 g/mol

Description

(1S)-1-[(2S)-Oxolan-2-yl]ethanamine is a chiral amine featuring an ethanamine backbone with a (2S)-oxolan-2-yl substituent at the 1-position. The compound’s molecular formula is C₆H₁₃NO, with a molecular weight of 115.17 g/mol. Its stereochemistry ((1S,2S)) is critical for interactions in chiral environments, such as enzyme binding sites.

Comparison with Similar Compounds

Structural Insights :

• Oxygen vs. Nitrogen Heterocycles : The oxolane ring in the target compound provides electron-rich oxygen atoms for hydrogen bonding, contrasting with Dolaphenine’s thiazole (nitrogen/sulfur) and morpholine derivatives’ tertiary amine oxygen .
• Aromatic vs. Aliphatic Substituents : Dolaphenine and morpholine derivatives exhibit aromaticity, enhancing π-π stacking in biological targets, whereas the oxolane and dioxolane substituents favor conformational restriction .

Physicochemical Properties

Property	(1S)-1-[(2S)-Oxolan-2-yl]ethanamine	Dolaphenine	Ethanolamine	(S)-2-(2,2-Dimethyl-dioxolan-4-yl)ethanamine HCl
Molecular Weight	115.17 g/mol	203.28 g/mol	61.08 g/mol	197.66 g/mol
logP (Predicted)	~0.5 (moderate lipophilicity)	~2.1	-1.0	~0.8 (free base)
Water Solubility	Moderate	Low	High	High (due to HCl salt)
Polar Surface Area	~40 Ų	~60 Ų	~46 Ų	~50 Ų

Key Observations :

• The oxolane ring increases lipophilicity compared to ethanolamine but remains less hydrophobic than Dolaphenine’s aromatic groups .
• The hydrochloride salt of the dioxolane analogue improves solubility, a strategy applicable to the target compound for pharmaceutical formulations .